Cas no 1033617-26-3 (17-hydroxy fusocineroside B)

• Product name: 17-hydroxy fusocineroside B
• CAS No: 1033617-26-3
• MF: C₅₄H₈₅O₂₇S
• MW: 1198.3
• CID: 2009470

17-hydroxy fusocineroside B Chemical and Physical Properties

Names and Identifiers

• 17-hydroxy fusocineroside B
• 3-O-[3-O-methyl-beta-D-glucopyranosyl-(1->3)-beta-D-glucopyranosyl-(1->4)-beta-D-quinovopyranosyl-(1->2)-4-O-sodiumsulfato-beta-D-xylopyranosyl]-22-oxo-9(11)-holostene-3beta,12alpha,17alpha-triol
• 17-hydroxy fuscocineroside B

• Inchi： InChI=1S/C54O27S/c1-22(2)10-13-30(57)52(8)53(67)17-16-51(7)24-11-12-29-49(4,5)32(14-15-50(29,6)25(24)18-31(58)54(51,53)48(66)80-52)76-47-43(35(61)28(21-72-47)81-82(68,69)70)79-44-37(63)36(62)40(23(3)73-44)77-46-39(65)42(34(60)27(20-56)75-46)78-45-38(64)41(71-9)33(59)26(19-55)74-45
• InChI Key： JHNBFVLNKVOOCC-UHFFFAOYSA-N
• SMILES： [#6]-[#8]-[#6]-1-[#6](-[#8])-[#6](-[#6]-[#8])-[#8]-[#6](-[#8]-[#6]-2-[#6](-[#8])-[#6](-[#6]-[#8])-[#8]-[#6](-[#8]-[#6]-3-[#6](-[#6])-[#8]-[#6](-[#8]-[#6]-4-[#6](-[#8])-[#6](-[#6]-[#8]-[#6]-4-[#8]-[#6]4-[#6]-[#6]C5([#6])[#6](-[#6]-[#6]-[#6]6-[#6]5=[#6]-[#6](-[#8])C57[#6](=O)-[#8]C([#6])([#6](=O)-[#6]\[#6]=[#6](\[#6])-[#6])C5([#8])[#6]-[#6]C67[#6])C4([#6])[#6])-[#8]S([#8])(=O)=O)-[#6](-[#8])-[#6]-3-[#8])-[#6]-2-[#8])-[#6]-1-[#8] |t:45|

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 82
• XLogP3: -2.234